Cas no 4494-26-2 (1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde)

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde structure

4494-26-2 structure

Product Name:1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde

CAS No:4494-26-2

MF:C₁₀H₁₂N₂O₆

MW:256.21208

MDL:MFCD01689820

CID:329087

PubChem ID:98561

Update Time:2024-10-29

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidine-5-carbaldehyde
- 5-formyl-2'-deoxyuridine
- Uridine,2'-deoxy-5-formyl-
- 1-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)-tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 1-(4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 2'-deoxy-5-formyluridine
- 4-DIOXO--
- 5-fo
- 5-formyl-2'-deoxy-uridine
- 5-PYRIMIDINECARBOXALDEHYDE, 1,2,3,4-TETRAHYDRO-1-(2-DEOXY-BETA-D-RIBOFURANOSYL)
- AC1L409B
- CHEMBL379296
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde
- 1-[(2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-2,4-DIOXO-3H-PYRIMIDINE-5-CARBALDEHYDE
- MVORBLZUGBSUNB-XLPZGREQSA-N
- 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-2,4-dioxo-pyrimidine-5-carbaldehyde
- CS-0452613
- 5-Pyrimidinecarboxaldehyde, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
- NSC 148297
- 5-formyldeoxyuridine
- A11386
- HY-W341499
- 5-Pyrimidinecarboxaldehyde, 1,2,3,4-tetrahydro-1-(2-deoxy-beta-D-ribofuranosyl)-2,4-dioxo-
- CCRIS 6343
- AKOS022172827
- DB-290485
- 4494-26-2
- BS-18944
- MFCD01689820
- SCHEMBL337091
- Uridine, 2'-deoxy-5-formyl-
- 1,2,3,4-Tetrahydro-1-(2-deoxy-beta-D-ribofuranosyl)-2,4-dioxo-5-pyrimidinecarboxaldehyde
- AC-32343
- alpha-Oxothymidine; 2'-Deoxy-5-formyluridine; 5-Formyl-2'-deoxyuridine; 5-Formyldeoxyuridine; NSC 148297
- 5-formyl-deoxyuridine
- MDL： MFCD01689820
- Inchi： InChI=1S/C10H12N2O6/c13-3-5-2-12(10(17)11-9(5)16)8-1-6(15)7(4-14)18-8/h2-3,6-8,14-15H,1,4H2,(H,11,16,17)/t6-,7+,8+/m0/s1
- InChI Key： MVORBLZUGBSUNB-XLPZGREQSA-N
- SMILES： OC[C@@H]1[C@@H](O)C[C@H](N2C=C(C(NC2=O)=O)C=O)O1

Computed Properties

Exact Mass: 256.06956
Monoisotopic Mass: 256.07
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 421
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: _1.9
Topological Polar Surface Area: 116A^2

Experimental Properties

Density: 1.7±0.1 g/cm3
Melting Point: 162 - 164°C
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.676
Solubility: DMSO (Slightly), Methanol (Slightly, Sonicated), Water (Slightly, Sonicated)
PSA: 116.17
LogP: -2.01020

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbaldehyde Pricemore >>

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